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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract
Methylene Blue (MB), a compound with a rich history spanning from textile dye to a multi-

faceted therapeutic and diagnostic agent, continues to be a subject of significant scientific

interest. This document provides a comprehensive overview of the discovery, history, and core

scientific principles of Methylene Blue, often marketed under various names including

PureBlue. It details its mechanism of action, summarizes key quantitative data, and provides

detailed experimental protocols relevant to its application in research and drug development.

The included diagrams of its signaling pathways and experimental workflows offer a visual

guide to its complex biological interactions.

Discovery and History
Methylene Blue's journey began in 1876 when it was first synthesized by German chemist

Heinrich Caro at BASF.[1] Initially utilized as a synthetic dye for the textile industry, its unique

chemical properties soon paved the way for its entry into the medical field.[1][2][3] The

pioneering work of Paul Ehrlich in the 1890s demonstrated its utility as a biological stain,

enabling the visualization of cells and bacteria.[1]

Its therapeutic potential was first realized in 1891 by Paul Guttmann and Paul Ehrlich for the

treatment of malaria, marking its place as one of the first fully synthetic drugs used in medicine.

[4][5] Over the subsequent decades, the applications of Methylene Blue expanded significantly.
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In 1933, Matilda Brooks discovered its efficacy as an antidote for carbon monoxide and cyanide

poisoning.[4] It also became the lead compound for the development of phenothiazine

antipsychotics in the mid-20th century.[3] Today, Methylene Blue is an FDA-approved treatment

for methemoglobinemia and is investigated for a range of other conditions, including

neurodegenerative diseases and certain psychiatric disorders.[5][6]

Physicochemical and Pharmacokinetic Properties
Methylene Blue (Methylthioninium chloride) is a cationic thiazine dye with a distinctive blue

color in its oxidized state and is colorless in its reduced form, leucomethylene blue.[7] This

redox-cycling capability is central to its biological activity.

Property Value Reference

Molecular Formula C₁₆H₁₈ClN₃S [4]

Molar Mass 319.85 g/mol [4]

Maximum Absorption 668 nm [6]

Administration Oral, Intravenous [6]

Plasma Half-life (Oral) ~20 hours [6]

Plasma Half-life (IV) ~5 hours [4]

Elimination Renal [4]

Mechanism of Action and Signaling Pathways
Methylene Blue's therapeutic effects are multifaceted, stemming from its ability to act as a

redox agent and its influence on various cellular pathways.

Treatment of Methemoglobinemia
In the presence of NADPH-methemoglobin reductase, Methylene Blue is reduced to

leucomethylene blue. Leucomethylene blue then acts as an electron donor, non-enzymatically

reducing methemoglobin back to hemoglobin, thereby restoring oxygen-carrying capacity.[7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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